![molecular formula C12H16ClN3O B1520063 2-amino-N-[2-(1H-indol-3-yl)ethyl]acetamide hydrochloride CAS No. 1158434-87-7](/img/structure/B1520063.png)
2-amino-N-[2-(1H-indol-3-yl)ethyl]acetamide hydrochloride
Overview
Description
2-amino-N-[2-(1H-indol-3-yl)ethyl]acetamide hydrochloride (2-AIEA-HCl) is a synthetic, small molecule compound that has a wide range of applications in scientific research. It is commonly used as a tool for studying biochemical and physiological processes, as well as for developing new therapeutic agents. 2-AIEA-HCl is a potent, selective inhibitor of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and survival. In addition, it has been found to be a useful tool for studying the regulation of cell metabolism and the role of tyrosine kinase in disease processes.
Scientific Research Applications
Drug Development
Indole derivatives, such as the compound , are known to mimic peptide structures and reversibly bind to several enzymes. This characteristic provides opportunities to develop novel drugs with distinct mechanisms of action .
Cancer Treatment
These compounds have been applied in the treatment of cancer cells due to their biologically active properties. They play a significant role in cell biology and are considered for their anti-cancer potential .
Microbial Infections
Indole derivatives are also explored for their antimicrobial properties, offering potential treatments for various microbial infections .
Neurotransmission
Compounds like 2-(1H-Indol-3-yl)ethanamine have been found in trace amounts in the mammalian brain, suggesting a possible role as a neuromodulator or neurotransmitter .
Plant Hormone Synthesis
Indole-3-acetic acid, a plant hormone produced by the degradation of tryptophan in higher plants, is related to indole derivatives, indicating their importance in plant biology .
Enzyme Inhibition
The compound has been used as a lead compound to design new FP-2 inhibitors, which are important in the study of parasitic diseases like malaria .
properties
IUPAC Name |
2-amino-N-[2-(1H-indol-3-yl)ethyl]acetamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O.ClH/c13-7-12(16)14-6-5-9-8-15-11-4-2-1-3-10(9)11;/h1-4,8,15H,5-7,13H2,(H,14,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SILAGNZYCBGMOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CCNC(=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-[2-(1H-indol-3-yl)ethyl]acetamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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